Cas no 2470280-19-2 (rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans)

• Product Name: rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans
• CAS No: 2470280-19-2
• MF: C₁₀H₁₈FNO₄S
• MW: 267.317625522614
• MDL: MFCD32711281
• CID: 5464352
• PubChem ID: 155819948
• Update Time: 2025-05-25

rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(1R,2R)-2-(fluorosulfonylmethyl)cyclobutyl]carbamate
• Z4582191771
• rac-tert-butyl N-[(1R,2R)-2-[(fluorosulfonyl)methyl]cyclobutyl]carbamate
• rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans

• MDL： MFCD32711281
• Inchi： 1S/C10H18FNO4S/c1-10(2,3)16-9(13)12-8-5-4-7(8)6-17(11,14)15/h7-8H,4-6H2,1-3H3,(H,12,13)/t7-,8+/m0/s1
• InChI Key： ZVOHHXZEWHDKDA-JGVFFNPUSA-N
• SMILES： S(C[C@@H]1CC[C@H]1NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 267.09405739 g/mol
• Monoisotopic Mass: 267.09405739 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.8
• Molecular Weight: 267.32

Additional information on rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans

Comprehensive Overview of rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans (CAS No. 2470280-19-2)

The compound rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans (CAS No. 2470280-19-2) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the fluorosulfonyl group and the cyclobutylcarbamate backbone, make it a valuable building block for the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its relevance in asymmetric synthesis, peptide modification, and drug discovery.

In recent years, the demand for chiral intermediates like rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's stereochemical purity and functional groups enable its use in creating bioactive molecules with enhanced efficacy and reduced side effects. This aligns with the growing trend of green chemistry and sustainable synthesis methods, as the compound can be optimized for minimal environmental impact.

One of the most searched questions related to this compound is its role in protease inhibitor development. The fluorosulfonyl moiety is particularly noteworthy for its ability to form covalent bonds with enzyme active sites, making it a key component in designing irreversible inhibitors. Additionally, the tert-butyl group provides steric protection, enhancing the stability of the intermediate during complex synthetic routes. These properties are critical for researchers working on antiviral drugs and cancer therapeutics.

Another area of interest is the compound's potential in PET (Positron Emission Tomography) tracer development. The fluorosulfonyl group can be labeled with fluorine-18, a radioactive isotope used in imaging. This application is gaining traction due to the rising demand for non-invasive diagnostic tools in oncology and neurology. The compound's trans configuration ensures optimal spatial orientation for binding to biological targets, a feature highly valued in radiopharmaceuticals.

From a synthetic perspective, rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans is often discussed in the context of ring-strain engineering. The cyclobutyl ring introduces strain, which can be leveraged to accelerate reactions or stabilize transition states. This is particularly relevant in click chemistry and catalysis, where controlled reactivity is essential. The compound's versatility has also sparked interest in machine learning-assisted drug design, as its properties can be modeled to predict novel applications.

In summary, rac-tert-butyl N-(1R,2R)-2-(fluorosulfonyl)methylcyclobutylcarbamate, trans (CAS No. 2470280-19-2) is a multifaceted compound with broad implications in modern chemistry and medicine. Its structural attributes and functional groups position it as a critical tool for advancing pharmaceutical innovation and molecular imaging. As research continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.